Cas no 952478-17-0 (2-(4-Bromophenyl)-2H-indazole-7-carboxamide)

• Product Name: 2-(4-Bromophenyl)-2H-indazole-7-carboxamide
• CAS No: 952478-17-0
• MF: C₁₄H₁₀BrN₃O
• MW: 316.152701854706
• MDL: MFCD29921032
• CID: 4553170
• Update Time: 2025-06-08

2-(4-Bromophenyl)-2H-indazole-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-2H-indazole-7-carboxamide
• IGFSZCSGLMYWNE-UHFFFAOYSA-N
• 2-(4-Bromophenyl)-2H-indazole-7-carboxamide (ACI)

• MDL： MFCD29921032
• Inchi： 1S/C14H10BrN3O/c15-10-4-6-11(7-5-10)18-8-9-2-1-3-12(14(16)19)13(9)17-18/h1-8H,(H2,16,19)
• InChI Key： IGFSZCSGLMYWNE-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CN(C3C=CC(Br)=CC=3)N=2)C=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Topological Polar Surface Area: 60.9

Additional information on 2-(4-Bromophenyl)-2H-indazole-7-carboxamide

2-(4-Bromophenyl)-2H-indazole-7-carboxamide (CAS No. 952478-17-0): An Overview of Its Structure, Properties, and Applications

2-(4-Bromophenyl)-2H-indazole-7-carboxamide (CAS No. 952478-17-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent advancements in its applications.

Chemical Structure and Synthesis

The chemical structure of 2-(4-Bromophenyl)-2H-indazole-7-carboxamide is characterized by a central indazole ring with a bromophenyl substituent at the 2-position and a carboxamide group at the 7-position. The indazole ring is a versatile scaffold that has been widely explored in drug discovery due to its ability to modulate various biological targets. The bromophenyl substituent adds an additional layer of complexity and potential for optimization in terms of pharmacological properties.

The synthesis of 2-(4-Bromophenyl)-2H-indazole-7-carboxamide typically involves multi-step reactions, starting from readily available starting materials. One common approach is to first form the indazole core through a condensation reaction between a suitable aryl hydrazine and an α-halo ketone. Subsequent functionalization steps, such as bromination and amidation, are then employed to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Physical Properties

2-(4-Bromophenyl)-2H-indazole-7-carboxamide is a solid compound with a molecular weight of approximately 356.18 g/mol. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in biological assays and formulation development.

The compound has a melting point in the range of 180-185°C, which is indicative of its crystalline nature. Its thermal stability is another important property that influences its handling and storage conditions. Proper storage at room temperature and protection from moisture are recommended to maintain its integrity.

Biological Activities

2-(4-Bromophenyl)-2H-indazole-7-carboxamide has been extensively studied for its potential biological activities, particularly in the context of anticancer and anti-inflammatory applications. One of the key mechanisms by which this compound exerts its effects is through the modulation of specific protein kinases, which are critical enzymes involved in cellular signaling pathways.

Recent studies have shown that 2-(4-Bromophenyl)-2H-indazole-7-carboxamide exhibits potent inhibitory activity against certain kinases, such as Aurora kinase A (AURKA) and cyclin-dependent kinase 4 (CDK4). These kinases are known to play pivotal roles in cell cycle regulation and tumor progression. By targeting these kinases, the compound has demonstrated significant antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells.

In addition to its anticancer properties, 2-(4-Bromophenyl)-2H-indazole-7-carboxamide has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results with 2-(4-Bromophenyl)-2H-indazole-7-carboxamide have paved the way for further clinical evaluation. Several Phase I clinical trials are currently underway to assess the safety, tolerability, and pharmacokinetic profile of this compound in humans. Preliminary data from these trials have shown that it is well-tolerated at therapeutic doses with no major adverse effects reported.

If these initial clinical trials continue to yield positive results, subsequent Phase II trials will be conducted to evaluate the efficacy of 2-(4-Bromophenyl)-2H-indazole-7-carboxamide in specific patient populations. The ultimate goal is to bring this compound to market as a novel therapeutic agent for cancer and inflammatory diseases.

Conclusion

In summary, 2-(4-Bromophenyl)-2H-indazole-7-carboxamide (CAS No. 952478-17-0) is a promising compound with unique structural features and significant biological activities. Its potential as an anticancer and anti-inflammatory agent has been supported by extensive preclinical research, and ongoing clinical trials are expected to provide further insights into its therapeutic potential. As research in this area continues to advance, it is likely that this compound will play an important role in the development of new treatments for various diseases.